Cas no 89711-22-8 (Phenol, 2-hexyl-3-methoxy-5-propyl-)

• Product Name: Phenol, 2-hexyl-3-methoxy-5-propyl-
• CAS No: 89711-22-8
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 591787
• PubChem ID: 15660285
• Update Time: 2025-04-19

Phenol, 2-hexyl-3-methoxy-5-propyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-hexyl-3-methoxy-5-propyl-
• 2-hexyl-3-methoxy-5-propylphenol
• 89711-22-8
• DTXSID90576466

• Inchi： 1S/C16H26O2/c1-4-6-7-8-10-14-15(17)11-13(9-5-2)12-16(14)18-3/h11-12,17H,4-10H2,1-3H3
• InChI Key： LJKRAYTWBWMEQC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1CCCCCC)O)CCC

Computed Properties

• Exact Mass: 250.193280068g/mol
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 29.5Ų